2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(pyrimidin-4-ylamino)azetidin-1-yl)ethan-1-one

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H22N4O3/c1-19(2)8-13-4-3-5-15(18(13)26-19)25-11-17(24)23-9-14(10-23)22-16-6-7-20-12-21-16/h3-7,12,14H,8-11H2,1-2H3,(H,20,21,22)
• InChI Key: IHMAUXDVWFBGIW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CC(C3)NC4=NC=NC=C4)C
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(pyrimidin-4-ylamino)azetidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C19H22N4O3 and its molecular weight is 354.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Anticonvulsant Activities : The compound has been utilized in the synthesis of various derivatives with notable anti-inflammatory, analgesic, and anticonvulsant activities. This is demonstrated in the creation of pyrazole and pyrimidine derivatives, suggesting potential pharmaceutical applications (El-Sawy et al., 2014).

• Insecticidal and Antibacterial Potential : Research has shown its application in synthesizing heterocyclic compounds with significant insecticidal and antibacterial properties. This includes the preparation of pyrimidine linked pyrazole heterocyclics, highlighting its potential in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

• Library of Structurally Diverse Compounds : The compound serves as a starting material for creating a diverse library of compounds. It has been used in various alkylation and ring closure reactions, leading to the generation of multiple structurally unique compounds, which can be significant for drug discovery and material science (Roman, 2013).

Medical and Pharmacological Research

• Anticancer Activity : Research includes the synthesis of derivatives for testing against cancer cell lines. For instance, derivatives have shown considerable antitumor activity, particularly against human breast adenocarcinoma cell lines, suggesting potential in cancer treatment research (Abdellatif et al., 2014).

• Antimicrobial and Antitubercular Activities : Some synthesized analogues of this compound have been tested for antimicrobial and antitubercular activities, showing effectiveness against various bacterial and fungal strains, as well as mycobacterium tuberculosis. This highlights its potential role in developing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

Advanced Material Synthesis

• Development of Novel Heterocyclic Compounds : The compound is used in synthesizing novel heterocyclic compounds, such as benzothiazole- and benzimidazole-based heterocycles, which have potential applications in material science and as precursors for more complex chemical syntheses (Darweesh et al., 2016).